Cas no 154807-55-3 (4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-)

• Product Name: 4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-
• CAS No: 154807-55-3
• MF: C₁₅H₁₇N₃O₂S₂
• MW: 335.444380521774
• CID: 166218
• PubChem ID: 3074058
• Update Time: 2025-04-19

4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(4-methylsulfanylphenyl)-5-(propanoylamino)-1,2-thiazole-4-carboxamide
• 4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-
• 154807-55-3
• 3-Methyl-5-propionylaminoisothiazole-4-carboxylic acid p-methylthioanilide
• 4-Isothiazolecarboxamide, 3-methyl-N-(4-(methylthio)phenyl)-5-((1-oxopropyl)amino)-
• 3-Methyl-N-(4-(methylthio)phenyl)-5-((1-oxopropyl)amino)-4-isothiazolecarboxamide
• DTXSID00165729

• Inchi： 1S/C15H17N3O2S2/c1-4-12(19)17-15-13(9(2)18-22-15)14(20)16-10-5-7-11(21-3)8-6-10/h5-8H,4H2,1-3H3,(H,16,20)(H,17,19)
• InChI Key： GVTCSRMUYILUFK-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC(=CC=2)SC)=O)C(C)=N1)NC(CC)=O

Computed Properties

• Exact Mass: 335.07641
• Monoisotopic Mass: 335.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 412.8°Cat760mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.634
• PSA: 71.09